Cas no 1261952-62-8 (5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol)

• Product Name: 5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol
• CAS No: 1261952-62-8
• MF: C₁₃H₇Cl₂F₃O
• MW: 307.095292329788
• MDL: MFCD18316397
• CID: 2765682
• PubChem ID: 53222120
• Update Time: 2025-05-19

5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316397
• 1261952-62-8
• 5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol, 95%
• 5-(2,3-DICHLOROPHENYL)-3-TRIFLUOROMETHYLPHENOL
• 2',3'-Dichloro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• DTXSID30686694
• 5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol

• MDL： MFCD18316397
• Inchi： 1S/C13H7Cl2F3O/c14-11-3-1-2-10(12(11)15)7-4-8(13(16,17)18)6-9(19)5-7/h1-6,19H
• InChI Key： ISMAPRXCNOECIS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC(=CC(C(F)(F)F)=C1)O)Cl

Computed Properties

• Exact Mass: 305.9826047Da
• Monoisotopic Mass: 305.9826047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol

Comprehensive Overview of 5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol (CAS No. 1261952-62-8)

5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol (CAS No. 1261952-62-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a dichlorophenyl group and a trifluoromethylphenol moiety, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its ability to modulate electronic and steric effects.

In recent years, the demand for fluorinated compounds like 5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol has surged, driven by their enhanced stability and bioavailability. This aligns with the growing trend of green chemistry and sustainable synthesis, where efficiency and environmental impact are prioritized. The compound's CAS No. 1261952-62-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Common queries include "synthesis methods for trifluoromethylphenol derivatives" and "applications of dichlorophenyl compounds in medicinal chemistry," highlighting its interdisciplinary appeal.

The structural versatility of 5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol makes it a candidate for exploring structure-activity relationships (SAR) in drug design. Its electron-withdrawing groups (e.g., trifluoromethyl and dichloro substituents) are known to influence binding affinity and metabolic stability, topics frequently discussed in pharmacokinetics forums. Additionally, its potential use in crop protection agents has sparked interest in agrochemical innovation, addressing global challenges like pest resistance and food security.

From a technical perspective, the compound's physicochemical properties—such as solubility, melting point, and reactivity—are critical for industrial applications. Laboratories often optimize purification techniques for CAS No. 1261952-62-8 to ensure high yield and purity, a subject covered in process chemistry literature. Moreover, its compatibility with catalytic systems and microwave-assisted synthesis aligns with modern high-throughput screening methodologies.

In conclusion, 5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol represents a nexus of innovation across multiple scientific domains. Its CAS No. 1261952-62-8 serves as a gateway to exploring advanced heterocyclic chemistry and molecular engineering. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and agriculture.